Cas no 2228993-79-9 (2-bromo-1-(3-methoxy-4-methylphenyl)ethan-1-ol)

• Product Name: 2-bromo-1-(3-methoxy-4-methylphenyl)ethan-1-ol
• CAS No: 2228993-79-9
• MF: C₁₀H₁₃BrO₂
• MW: 245.113022565842
• CID: 6183394
• PubChem ID: 165969297
• Update Time: 2025-06-14

2-bromo-1-(3-methoxy-4-methylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(3-methoxy-4-methylphenyl)ethan-1-ol
• 2228993-79-9
• EN300-1926505

• Inchi： 1S/C10H13BrO2/c1-7-3-4-8(9(12)6-11)5-10(7)13-2/h3-5,9,12H,6H2,1-2H3
• InChI Key： DGGQGCJBXDROIH-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(C)=C(C=1)OC)O

Computed Properties

• Exact Mass: 244.00989g/mol
• Monoisotopic Mass: 244.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Additional information on 2-bromo-1-(3-methoxy-4-methylphenyl)ethan-1-ol

Comprehensive Overview of 2-bromo-1-(3-methoxy-4-methylphenyl)ethan-1-ol (CAS No. 2228993-79-9)

2-bromo-1-(3-methoxy-4-methylphenyl)ethan-1-ol (CAS No. 2228993-79-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, characterized by its bromo-substituted ethanol moiety and methoxy-methylphenyl group, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "2-bromo-1-(3-methoxy-4-methylphenyl)ethan-1-ol synthesis" or "CAS 2228993-79-9 applications," reflecting its relevance in drug development and material science.

The growing interest in 2-bromo-1-(3-methoxy-4-methylphenyl)ethan-1-ol aligns with broader trends in sustainable chemistry and green synthesis. As environmental concerns drive demand for eco-friendly processes, this compound's potential as a building block for biodegradable materials or low-toxicity pharmaceuticals is increasingly explored. Searches for "green synthesis of bromoethanol derivatives" or "eco-friendly aryl alcohol intermediates" highlight this shift. Its methoxy and methyl substituents further enhance its utility in designing molecules with tailored solubility and reactivity, making it a focal point for innovations in catalysis and medicinal chemistry.

From a technical perspective, CAS No. 2228993-79-9 exhibits notable stability under standard conditions, which simplifies storage and handling in laboratory settings. This attribute, combined with its modular structure, has led to its use in cross-coupling reactions and as a precursor for chiral auxiliaries. Queries such as "2-bromo-1-(3-methoxy-4-methylphenyl)ethan-1-ol stability" or "aryl bromoethanol reaction mechanisms" underscore the compound's role in advancing synthetic methodologies. Additionally, its electron-rich aromatic system enables diverse functionalization, catering to applications ranging from agrochemicals to OLED materials.

In the context of drug discovery, 2-bromo-1-(3-methoxy-4-methylphenyl)ethan-1-ol is valued for its potential to yield bioactive analogs. Recent studies have investigated its derivatives for antimicrobial and anti-inflammatory properties, resonating with popular search terms like "pharmacological uses of methoxy-methylphenyl compounds." The compound's bromine atom also facilitates further modifications via nucleophilic substitution, aligning with the pharmaceutical industry's need for scalable and modular synthetic routes. This adaptability positions it as a candidate for addressing challenges in personalized medicine and targeted drug delivery systems.

Looking ahead, the demand for CAS 2228993-79-9 is expected to rise alongside advancements in precision chemistry and high-throughput screening. Its compatibility with automated synthesis platforms and role in fragment-based drug design (e.g., searches for "bromoethanol fragments in drug discovery") further solidify its importance. As regulatory frameworks emphasize safer chemicals, the compound's well-documented profile and minimal ecological footprint may drive adoption in industrial applications, reinforcing its status as a cornerstone in modern organic synthesis.